Cas no 1168139-44-3 ((R)-1-(2-Fluorophenyl)propan-1-amine hydrochloride)

• Product Name: (R)-1-(2-Fluorophenyl)propan-1-amine hydrochloride
• CAS No: 1168139-44-3
• Molecular Formula: C₉H₁₃ClFN
• Molecular Weight: 189.657624959946
• MDL: MFCD12757043
• CID: 1030312
• PubChem ID: 53484715

(R)-1-(2-Fluorophenyl)propan-1-amine hydrochloride Properties

Names and Identifiers

• (R)-1-(2-Fluorophenyl)propan-1-amine hydrochloride
• (1R)-1-(2-fluorophenyl)propan-1-amine,hydrochloride
• (R)-1-(2-Fluorophenyl)propan-1-aminehydrochloride
• CS-0215624
• (1R)-1-(2-fluorophenyl)propan-1-amine hydrochloride
• (1R)-1-(2-fluorophenyl)propan-1-amine;hydrochloride
• DTXSID30704160
• EN300-267374
• (1R)-1-(2-Fluorophenyl)propan-1-amine--hydrogen chloride (1/1)
• AKOS015923139
• (R)-1-(2-fluorophenyl)propan-1-amine HCl
• 1168139-44-3
• DS-018831
• Benzenemethanamine, alpha-ethyl-2-fluoro-, hydrochloride (1:1), (alphaR)-

• MDL： MFCD12757043
• InChIKey： VVIJOOJNOZEOGM-SBSPUUFOSA-N
• Inchi： 1S/C9H12FN.ClH/c1-2-9(11)7-5-3-4-6-8(7)10;/h3-6,9H,2,11H2,1H3;1H/t9-;/m1./s1
• SMILES： Cl.FC1C=CC=CC=1[C@@H](CC)N

Computed Properties

• Exact Mass: 189.0720553g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 189.0720553g/mol
• Heavy Atom Count: 12
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines